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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the natural sources of the indole alkaloid

yohimbine. It includes quantitative data on its prevalence in various plant species, detailed

experimental protocols for its extraction and analysis, and visualizations of its biosynthetic and

signaling pathways.

Principal Natural Sources of Yohimbine
Yohimbine, also known as quebrachine, is primarily derived from the bark of the West African

evergreen tree Pausinystalia johimbe (synonymous with Corynanthe yohimbe)[1][2]. It is also

found in the bark of the South American tree Aspidosperma quebracho-blanco and in various

species of the Rauwolfia genus, most notably Rauwolfia serpentina[1][3][4]. While

Pausinystalia johimbe is the most well-known source, the concentration of yohimbine can vary

significantly depending on the plant's origin and the specific part of the plant used[1].
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The concentration of yohimbine in its natural sources can be highly variable. The following

table summarizes the reported quantitative data from various studies. It is important to note that

the alkaloid content can be influenced by factors such as the age of the plant, the specific

tissue harvested, and the geographical location[5].

Plant Species Plant Part
Method of
Analysis

Reported
Yohimbine
Content

Reference

Pausinystalia

johimbe
Bark Not Specified

Up to 6% total

alkaloids

(Yohimbine is 10-

15% of total)

[6]

Pausinystalia

johimbe
Stem Bark HPTLC 0.56 mg/g [4]

Pausinystalia

johimbe
Bark HPLC-IT/MS

0.95 mg/100 mg

(0.0095%)
[7]

Commercial

Yohimbe

Products

Bark Extracts HPLC < 0.1 to 489 ppm [6]

Rauwolfia

serpentina
Root HPLC

176.5 ± 0.2 µg/g

(0.01765%)
[8]

Rauwolfia

serpentina

Tissue Culture

(K-27 strain)
LC-MS 0.020% [9]

Aspidosperma

quebracho-

blanco

Bark Not Specified

Primary active

ingredient,

though specific

percentage is not

consistently

reported. Its

effects are

largely attributed

to its yohimbine

content.

[10][11][12]
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Experimental Protocols
Extraction of Yohimbine from Plant Material
A generalized protocol for the extraction of yohimbine from powdered bark is outlined below.

This method can be adapted for different plant sources.

Objective: To extract crude yohimbine from plant material for further purification and analysis.

Materials:

Dried and powdered bark of Pausinystalia johimbe, Aspidosperma quebracho-blanco, or

Rauwolfia serpentina roots.

Methanol or a mixed solvent of acidified alcohol aqueous solution (e.g., 30% ethanol with pH

adjusted to 3 with HCl)[13].

Ammonia water.

Organic solvents (e.g., chloroform).

Filtration apparatus.

Rotary evaporator.

Procedure:

Alkalinization (for some methods): The powdered bark is moistened with ammonia water to

basify the alkaloids, making them more soluble in organic solvents.

Maceration/Soxhlet Extraction: The plant material is then subjected to extraction with an

organic solvent like methanol or chloroform, either through maceration (soaking) or

continuously in a Soxhlet apparatus[14]. Alternatively, an acidified alcohol solution can be

used to extract the protonated alkaloid salts[13].

Filtration: The resulting mixture is filtered to separate the liquid extract from the solid plant

debris.
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Concentration: The solvent is removed from the filtrate using a rotary evaporator under

reduced pressure to yield a crude alkaloid extract.

Acid-Base Purification (Optional but Recommended): The crude extract can be further

purified by dissolving it in an acidic solution, followed by washing with an organic solvent to

remove neutral and acidic impurities. The acidic solution is then basified with ammonia, and

the precipitated alkaloids are extracted with an organic solvent.

Final Concentration: The organic solvent is evaporated to yield a more purified total alkaloid

extract containing yohimbine.

Quantification of Yohimbine by High-Performance Liquid
Chromatography (HPLC)
This protocol provides a method for the quantitative analysis of yohimbine in an extract.

Objective: To determine the precise concentration of yohimbine in a given sample.

Instrumentation:

High-Performance Liquid Chromatograph (HPLC) with a UV or Mass Spectrometry (MS)

detector.

C18 analytical column.

Reagents:

Yohimbine hydrochloride standard.

Methanol (HPLC grade).

Water (HPLC grade).

Ammonium hydroxide or other mobile phase modifiers as required.

Procedure:
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Standard Preparation: A series of standard solutions of yohimbine hydrochloride of known

concentrations are prepared in methanol.

Sample Preparation: A known weight of the crude extract is dissolved in a known volume of

methanol. The solution is filtered through a 0.45 µm syringe filter before injection.

Chromatographic Conditions:

Mobile Phase: A gradient elution using 0.1% (v/v) aqueous ammonium hydroxide and

0.1% ammonium hydroxide in methanol is a suitable mobile phase system[15].

Flow Rate: Typically 1.0 mL/min.

Column Temperature: Maintained at a constant temperature, e.g., 25°C.

Detection: UV detection at 280 nm[8] or MS detection for higher sensitivity and

selectivity[7][16].

Analysis: Equal volumes of the standard solutions and the sample solution are injected into

the HPLC system.

Quantification: A calibration curve is constructed by plotting the peak area of the yohimbine

standard against its concentration. The concentration of yohimbine in the sample is then

determined by interpolating its peak area on the calibration curve.

Visualizations
Yohimbine Biosynthesis Pathway
The biosynthesis of yohimbine is a complex process that is part of the larger terpenoid indole

alkaloid pathway. It begins with the precursors tryptophan and secologanin[3].
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Tryptophan TryptamineTDC

Strictosidine

Geraniol SecologaninMultiple steps

STR
Strictosidine aglyconeSGD 4,21-DehydrogeissoschizineSpontaneous rearrangement Yohimbine and isomers

(e.g., rauwolscine, corynanthine)
Uncharacterized steps TDC: Tryptophan decarboxylase

STR: Strictosidine synthase

SGD: Strictosidine β-D-glucosidase
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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